4,5-dichloro-2-(2-methoxy-ethyl)-2H-pyridazin-3-one
Cat. No. B8604276
M. Wt: 223.05 g/mol
InChI Key: VHRFJGXKUVKVMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:16][CH2:17][CH2:18][O:19][CH3:20].[C:10](=[O:11])([O-:12])[O-:13].[CH3:21][C:22](=[O:23])[CH3:24].[Cl:1][c:2]1[c:3](=[O:9])[nH:4][n:5][cH:6][c:7]1[Cl:8].[K+:14].[K+:15]>>[Cl:1][c:2]1[c:3](=[O:9])[n:4]([CH2:17][CH2:18][O:19][CH3:20])[n:5][cH:6][c:7]1[Cl:8]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COCCBr
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=c1[nH]ncc(Cl)c1Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COCCn1ncc(Cl)c(Cl)c1=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
